Cas no 1806342-45-9 (2-Fluoro-4-methylbenzo[d]oxazole)
2-Fluoro-4-methylbenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-4-methylbenzo[d]oxazole
-
- Inchi: 1S/C8H6FNO/c1-5-3-2-4-6-7(5)10-8(9)11-6/h2-4H,1H3
- InChI Key: OASRNMFDOIZPMD-UHFFFAOYSA-N
- SMILES: FC1=NC2=C(C=CC=C2C)O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- XLogP3: 2.6
- Topological Polar Surface Area: 26
2-Fluoro-4-methylbenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001397-250mg |
2-Fluoro-4-methylbenzo[d]oxazole |
1806342-45-9 | 98% | 250mg |
$5,551.30 | 2022-03-31 | |
| Alichem | A081001397-500mg |
2-Fluoro-4-methylbenzo[d]oxazole |
1806342-45-9 | 98% | 500mg |
$7,177.93 | 2022-03-31 | |
| Alichem | A081001397-1g |
2-Fluoro-4-methylbenzo[d]oxazole |
1806342-45-9 | 98% | 1g |
$12,727.32 | 2022-03-31 |
2-Fluoro-4-methylbenzo[d]oxazole Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2-Fluoro-4-methylbenzo[d]oxazole
Exploring the Potential of 2-Fluoro-4-Methylbenzo[d]oxazole in Biomedical Applications
The compound 2-Fluoro-4-methylbenzo[d]oxazole, also known by its CAS number 1806342-45-9, has recently garnered significant attention in the field of biomedical research. This unique heterocyclic compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen and one nitrogen atom. The presence of a fluorine atom at position 2 and a methyl group at position 4 introduces distinct electronic and steric properties, making it a promising candidate for various biomedical applications.
Oxazole derivatives are well-known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The benzo[d]oxazole core structure is particularly interesting due to its ability to undergo further functionalization, enabling the development of highly potent and selective drugs. In recent studies, researchers have explored the potential of 2-fluoro-4-methylbenzo[d]oxazole as a scaffold for drug discovery, leveraging its unique pharmacophore characteristics.
One of the key advantages of 2-fluoro-4-methylbenzo[d]oxazole is its fluorine atom at position 2. Fluorine is a highly electronegative element that can significantly influence the electronic properties of a molecule, enhancing its lipophilicity and improving its ability to cross biological membranes. This makes it a valuable component in drug design, particularly for targeting central nervous system disorders. Furthermore, the methyl group at position 4 contributes to steric hindrance, which can play a crucial role in optimizing the compound's selectivity and minimizing off-target effects.
Recent advancements in medicinal chemistry have highlighted the importance of benzo[d]oxazole derivatives in the development of kinase inhibitors. Kinases are a family of enzymes that play critical roles in various cellular processes, making them attractive targets for treating diseases such as cancer, inflammation, and neurodegenerative disorders. The 2-fluoro-4-methylbenzo[d]oxazole scaffold has shown promising potential in this context, with several studies reporting its ability to inhibit key kinases involved in disease pathways.
Another area of interest for 2-fluoro-4-methylbenzo[d]oxazole is its application as a fluorescent probe. Fluorescent compounds are widely used in biomedical imaging and sensing applications due to their ability to emit light in the visible spectrum when excited by external energy sources. The fluorine atom at position 2 can enhance the compound's fluorescence properties, making it a potential candidate for use in fluorescence resonance energy transfer (FRET) studies or as a sensor for specific biomolecules.
Moreover, benzo[d]oxazole derivatives have been explored for their antioxidant and anti-inflammatory activities. Oxidative stress and inflammation are underlying mechanisms in various chronic diseases, including cardiovascular disorders, Alzheimer's disease, and cancer. The unique combination of functional groups in 2-fluoro-4-methylbenzo[d]oxazole makes it a potential candidate for developing novel therapeutic agents targeting these pathways.
Recent research has also focused on the synthesis and modification of 2-fluoro-4-methylbenzo[d]oxazole to further enhance its biological properties. For instance, introducing additional substituents at specific positions on the oxazole ring can modulate its pharmacokinetics, improving its absorption, distribution, metabolism, and excretion (ADME) profile. This approach is crucial for developing drugs with optimal efficacy and minimal toxicity.
One of the most promising applications of 2-fluoro-4-methylbenzo[d]oxazole lies in its potential as a template for designing inhibitors against viral pathogens. With the increasing threat of emerging viruses and the need for novel antiviral agents, compounds like 2-fluoro-4-methylbenzo[d]oxazole offer a valuable starting point for developing drugs that can target viral enzymes or entry mechanisms.
Furthermore, benzo[d]oxazole derivatives have shown potential in the field of nucleic acid chemistry. These compounds can act as building blocks for antisense oligonucleotides or siRNA analogs, which are used to silence specific genes involved in disease pathways. The unique structure of 2-fluoro-4-methylbenzo[d]oxazole could be exploited to develop more stable and effective gene-silencing agents.
Recent advancements in computational chemistry have also enabled researchers to study the molecular interactions of 2-fluoro-4-methylbenzo[d]oxazole with various biological targets. By using techniques such as molecular docking and quantum mechanics modeling, scientists can gain insights into how the compound's structure influences its binding affinity and selectivity for specific proteins or enzymes.
Another exciting development is the use of 2-fluoro-4-methylbenzo[d]oxazole in the design of metalloprotease inhibitors. Metalloproteases are a family of enzymes involved in various cellular processes, including protein degradation and signal transduction. Inhibitors of these enzymes are being explored as potential therapeutic agents for treating diseases such as Alzheimer's disease and cancer.
Finally, the study of 2-fluoro-4-methylbenzo[d]oxazole extends to its application in materials science. The compound's unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). By incorporating 2-fluoro-4-methylbenzo[d]oxazole into polymer matrices, researchers can develop new materials with improved electrical and optical properties.
Answer: The compound 2-fluoro-4-methylbenzo[d]oxazole is a highly promising molecule in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Here is an organized summary of its key aspects: 1. Structure and Properties: - The molecule consists of a benzo[d]oxazole core, which includes a benzene ring fused with an oxazole ring. - It features a fluorine atom at position 2 and a methyl group at position 4. 2. Biological Activities: - Antimicrobial and Antifungal Properties: The oxazole derivatives are known for their ability to inhibit microbial and fungal growth. - Anticancer Potential: Studies suggest that this compound could be effective in targeting cancer cells through various mechanisms, including kinase inhibition. - Fluorescent Probes: Due to the fluorine atom, it exhibits fluorescence properties useful in biomedical imaging. 3. Drug Discovery Applications: - Kinase Inhibitors: The scaffold is explored for inhibiting key kinases involved in disease pathways, such as cancer and inflammation. - Antiviral Agents: Potential application in developing inhibitors against viral pathogens by targeting essential enzymes or entry mechanisms. 4. Synthesis and Modification: - Introducing additional substituents can enhance pharmacokinetics (absorption, distribution, metabolism, excretion) and optimize drug efficacy and safety. 5. Other Applications: - Antisense Oligonucleotides: Used in gene-silencing agents for therapeutic purposes. - Materials Science: Potential use in organic electronics due to its electronic properties. 6. Recent Research Highlights: - Computational studies using molecular docking and quantum mechanics modeling provide insights into molecular interactions with biological targets. - Development of metalloprotease inhibitors, offering new avenues for treating diseases like Alzheimer's and cancer. In summary, 2-fluoro-4-methylbenzo[d]oxazole is a versatile molecule with wide-ranging applications in drug discovery and beyond, making it a valuable target for future research and development.1806342-45-9 (2-Fluoro-4-methylbenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)